Cas no 147494-42-6 (Methyl 2-amino-4,6-bis(trifluoromethyl)benzoate)

• Product Name: Methyl 2-amino-4,6-bis(trifluoromethyl)benzoate
• CAS No: 147494-42-6
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4982785
• Update Time: 2023-08-24

Methyl 2-amino-4,6-bis(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4,6-bis(trifluoromethyl)benzoate

• Inchi： 1S/C10H7F6NO2/c1-19-8(18)7-5(10(14,15)16)2-4(3-6(7)17)9(11,12)13/h2-3H,17H2,1H3
• InChI Key： PLLPIKFMVZIWBQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1C(=O)OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• XLogP3: 3.4
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters